Cas no 821784-01-4 (Phenol, 4-[5-[[(3-chlorophenyl)methyl]amino]pyrazinyl]-)

• Product name: Phenol, 4-[5-[[(3-chlorophenyl)methyl]amino]pyrazinyl]-
• CAS No: 821784-01-4
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• CID: 696892
• PubChem ID: 136235227

Phenol, 4-[5-[[(3-chlorophenyl)methyl]amino]pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-[[(3-chlorophenyl)methyl]amino]pyrazinyl]-
• 4-[5-[(3-chlorophenyl)methylamino]-1H-pyrazin-2-ylidene]cyclohexa-2,5-dien-1-one
• 4-[5-{[(3-Chlorophenyl)methyl]amino}pyrazin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one
• 821784-01-4
• DTXSID40739307
• SCHEMBL4152445

• Inchi： InChI=1S/C17H14ClN3O/c18-14-3-1-2-12(8-14)9-20-17-11-19-16(10-21-17)13-4-6-15(22)7-5-13/h1-8,10-11,22H,9H2,(H,20,21)
• InChI Key： SMNQTAFIMSSOTC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)CNC2=NC=C(N=C2)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 311.0825398g/mol
• Monoisotopic Mass: 311.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų
• XLogP3: 3.5